Cas no 2877628-44-7 (4,4-difluoro-1-[1-(3-methyl-1,2,4-thiadiazol-5-yl)pyrrolidine-3-carbonyl]piperidine)

• Product Name: 4,4-difluoro-1-[1-(3-methyl-1,2,4-thiadiazol-5-yl)pyrrolidine-3-carbonyl]piperidine
• CAS No: 2877628-44-7
• MF: C₁₃H₁₈F₂N₄OS
• MW: 316.370028018951
• CID: 5327918
• PubChem ID: 165434774
• Update Time: 2025-06-08

4,4-difluoro-1-[1-(3-methyl-1,2,4-thiadiazol-5-yl)pyrrolidine-3-carbonyl]piperidine Chemical and Physical Properties

Names and Identifiers

• F6752-7124
• AKOS040866099
• 4,4-difluoro-1-[1-(3-methyl-1,2,4-thiadiazol-5-yl)pyrrolidine-3-carbonyl]piperidine
• 2877628-44-7
• (4,4-Difluoro-1-piperidinyl)[1-(3-methyl-1,2,4-thiadiazol-5-yl)-3-pyrrolidinyl]methanone

• Inchi： 1S/C13H18F2N4OS/c1-9-16-12(21-17-9)19-5-2-10(8-19)11(20)18-6-3-13(14,15)4-7-18/h10H,2-8H2,1H3
• InChI Key： FPEHVHFYOWSAFP-UHFFFAOYSA-N
• SMILES： C(N1CCC(F)(F)CC1)(C1CCN(C2SN=C(C)N=2)C1)=O

Computed Properties

• Exact Mass: 316.11693871g/mol
• Monoisotopic Mass: 316.11693871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 77.6Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 480.6±55.0 °C(Predicted)
• pka: 4.96±0.31(Predicted)

Additional information on 4,4-difluoro-1-[1-(3-methyl-1,2,4-thiadiazol-5-yl)pyrrolidine-3-carbonyl]piperidine

Chemical Profile of 4,4-difluoro-1-[1-(3-methyl-1,2,4-thiadiazol-5-yl)pyrrolidine-3-carbonyl]piperidine (CAS No. 2877628-44-7)

4,4-difluoro-1-[1-(3-methyl-1,2,4-thiadiazol-5-yl)pyrrolidine-3-carbonyl]piperidine, identified by its CAS number 2877628-44-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes fluoro-substituted piperidine and thiadiazole moieties. The presence of these functional groups not only imparts unique electronic and steric properties but also opens up diverse possibilities for its application in drug discovery and development.

The fluoro substituents at the 4-position of the piperidine ring play a pivotal role in modulating the pharmacokinetic and pharmacodynamic properties of the molecule. Fluorine atoms are well-known for their ability to enhance metabolic stability, improve lipophilicity, and influence binding affinity to biological targets. In recent years, the strategic incorporation of fluorine into drug candidates has become a cornerstone in medicinal chemistry, leading to the development of several FDA-approved drugs with improved efficacy and safety profiles. The 3-methyl-1,2,4-thiadiazole moiety further contributes to the molecular complexity, providing a scaffold that is rich in hydrogen bonding potential and capable of interacting with various biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the pyrrolidine-3-carbonyl group serves as a key pharmacophore, facilitating interactions with target proteins through hydrogen bonding and hydrophobic interactions. This structural feature is particularly relevant in the context of enzyme inhibition, where precise alignment with active site residues is crucial for therapeutic efficacy. The 3-methyl group on the thiadiazole ring has been identified as an important steric determinant, influencing both solubility and bioavailability.

The synthesis of 4,4-difluoro-1-[1-(3-methyl-1,2,4-thiadiazol-5-yl)pyrrolidine-3-carbonyl]piperidine presents a formidable challenge due to its multi-step reaction sequence and the need for high-purity intermediates. However, modern synthetic methodologies have made significant strides in streamlining these processes. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the core piperidine-thiadiazole framework efficiently. Additionally, protecting group strategies have been instrumental in ensuring regioselectivity and minimizing side reactions.

In terms of biological activity, preliminary studies have highlighted the potential of this compound as an inhibitor of various enzymes implicated in inflammatory and infectious diseases. The thiadiazole scaffold is particularly noteworthy for its broad spectrum of biological activities, including antiviral, antibacterial, and anti-inflammatory properties. For instance, derivatives of thiadiazole have been reported to exhibit inhibitory effects on cyclooxygenase (COX) enzymes, which are central mediators of inflammation. The presence of both fluoro and methyl substituents may further enhance these effects by modulating enzyme-substrate interactions.

The role of computational modeling in optimizing this compound cannot be overstated. Molecular dynamics simulations have been used to explore conformational changes upon binding to biological targets, providing insights into how structural modifications can improve binding affinity. Furthermore, virtual screening techniques have accelerated the identification of lead compounds by rapidly evaluating large libraries of similar molecules. These computational approaches are complemented by experimental validation through high-throughput screening (HTS) campaigns and X-ray crystallography studies.

The pharmacokinetic profile of 4,4-difluoro-1-[1-(3-methyl-1,2,4-thiadiazol-5-yl)pyrrolidine-3-carbonyl]piperidine is another critical aspect that has been extensively studied. The fluoro substituents are known to enhance metabolic stability by resisting degradation through cytochrome P450-mediated pathways. This stability translates into prolonged half-life and improved bioavailability upon oral administration. Additionally, the lipophilicity imparted by the fluoro groups facilitates efficient membrane permeability, ensuring rapid absorption into systemic circulation.

Future directions in the study of this compound may include exploring its potential as an antagonist or inverse agonist for certain G protein-coupled receptors (GPCRs). The structural features present in this molecule make it a promising candidate for modulating receptor activity without causing off-target effects. Moreover, green chemistry principles are being increasingly adopted in synthetic routes to minimize environmental impact while maintaining high yields and purity standards.

In conclusion,4,4-difluoro-1-[1-(3-methyl-1,2,4-thiadiazol-5-yl)pyrrolidine-3-carbonyl]piperidine (CAS No. 2877628-44-7) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups offers multiple avenues for interaction with biological targets while possessing favorable pharmacokinetic properties. As research continues to uncover new applications for this compound, it is poised to make significant contributions to pharmaceutical science in the coming years.